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Compound of Interest

Compound Name:
2,2-Dimethyl-3-

(methylamino)propan-1-ol

CAS No.: 16047-86-2

Cat. No.: B093386 Get Quote

Executive Summary: Immediate Directives
Primary Hazard:Corrosive (Skin/Eye Damage) and Combustible.

Waste Stream:Organic Base / Alkaline Flammable.

Critical Prohibition:DO NOT dispose of down the drain. DO NOT mix with oxidizing agents

(peroxides, nitrates) or strong acids in a waste container, as this may generate excessive

heat or toxic vapors.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor

(Lab Pack).

Chemical Profile & Hazard Characterization
Understanding the physicochemical properties is the first step in safe disposal. This amino-

alcohol combines the basicity of an amine with the solubility of an alcohol, creating specific

compatibility challenges.[2]
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Parameter Technical Specification Operational Implication

Chemical Name
2,2-Dimethyl-3-

(methylamino)propan-1-ol

Official shipping/manifest

name.

CAS Number 26913-43-9
Use for waste inventory

verification.[1][2]

Molecular Formula C₆H₁₅NO
Organic content suitable for

fuel blending/incineration.[1][2]

GHS Classification
Skin Corr.[1][2][3][4][5] 1B; Eye

Dam. 1; Acute Tox. 4

Requires Full PPE (Nitrile

gloves, goggles, face shield).

Acidity (pKa)
~10.0 - 11.0 (Estimated for 2°

amine)

Strong Base.[1][2]

Incompatible with acidic waste

streams.[6]

Flash Point >60°C (Estimated/Class IIIA)

Treat as Combustible Liquid.[1]

[2] Ground all transfer

equipment.[4]

RCRA Code (US)
D002 (Corrosive), Potentially

D001

Must be segregated from non-

hazardous trash.[1][2]

Pre-Disposal Segregation Strategy
Proper segregation prevents "unintended chemistry" in the waste drum.

The "Organic Base" Stream: This compound must be segregated into the alkaline organic

solvent stream.

Incompatibility Alert:

Acids: Mixing with acid waste (e.g., HCl, H₂SO₄) causes an immediate exothermic

neutralization. Never add this directly to an acid waste carboy.

Oxidizers: Incompatible with peroxides, permanganates, or nitrates. Amines can be

oxidized to form unstable N-oxides or ignite.
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Halogenated Solvents: Avoid mixing with Chloroform or DCM if possible, as amines can

react with halocarbons under certain conditions (e.g., forming carbenes or quaternary

salts), though this is less acute than acid/oxidizer reactions.

Visualizing the Waste Stream Logic
The following decision matrix guides the researcher through the segregation process.
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Figure 1: Waste Segregation Decision Matrix
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Step-by-Step Disposal Protocols
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Protocol A: Small Scale (Benchtop Waste)
For quantities < 500 mL generated during synthesis or extraction.

Container Selection: Use a chemically resistant container. HDPE (High-Density

Polyethylene) is preferred for amines. Glass is acceptable but poses a breakage risk.[6]

Labeling: Affix a hazardous waste label immediately.

Constituents: "2,2-Dimethyl-3-(methylamino)propan-1-ol, [Solvent Name]"

Hazards: Check "Corrosive" and "Flammable/Combustible".

Bulking: Pour into the laboratory's designated "Basic Organic Waste" carboy.

Caution: Verify the carboy does not contain acids before pouring.

Closure: Keep the cap tightly closed when not in use to prevent amine vapors from escaping

(fishy odor/respiratory irritant).

Protocol B: Large Scale / Stock Disposal
For expired reagent bottles or large reaction volumes (> 1 L).

Do Not Decant: Do not pour large volumes of pure reagent into a general waste carboy. This

increases the "source term" hazard in the accumulation area.

Lab Pack Method:

Keep the chemical in its original manufacturer bottle if intact.

Place the bottle into a secondary containment bin.

Submit a waste pickup request to your EHS (Environmental Health & Safety) department

or waste contractor.

Specify "Lab Pack" on the manifest. This ensures the bottle is packed in vermiculite and

incinerated whole, minimizing exposure risk.
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Emergency Response: Spills
In the event of a spill, the high pH and potential volatility require immediate, specific actions.

Figure 2: Spill Response Workflow
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Technical Note on Neutralization: While it is chemically possible to neutralize amines with dilute

acid, do not attempt this on a concentrated spill unless you have specific training. The heat of

neutralization can vaporize the amine, creating an inhalation hazard. Absorption

(Vermiculite/Dry Sand) is the safest first step.

Regulatory Compliance (RCRA)
In the United States, this chemical falls under the Resource Conservation and Recovery Act

(RCRA).[7]

Characteristic Waste: It is likely a D002 (Corrosive) waste due to pH > 12.5 (in aqueous

solution) or its ability to corrode steel.[7]

Ignitability: If the flash point is confirmed < 60°C in your specific solvent mixture, it also

carries the D001 code.

Documentation: All disposal must be tracked via a Uniform Hazardous Waste Manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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